N-(4-Methyl-1,3-benzothiazol-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridazine-3-carboxamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridazine-3-carboxamide
• InChI: InChI=1S/C16H14N4OS/c1-9-4-2-7-13-14(9)17-16(22-13)18-15(21)12-8-10-5-3-6-11(10)19-20-12/h2,4,7-8H,3,5-6H2,1H3,(H,17,18,21)
• InChI Key: WJULBYMVSDXNCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=NN=C4CCCC4=C3
• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol

Description

“N-(4-Methyl-1,3-benzothiazol-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridazine-3-carboxamide” is a compound that is part of the benzothiazole family. Benzothiazole derivatives have been found to have potent anti-tubercular activity. They have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. For instance, Sahoo and co-workers synthesized a variety of new analogues by combining 1,3,4-oxadiazole and benzo[d]thiazole via Mannich reaction under conventional heating and improved microwave irradiations.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied extensively. The structure-activity relationships of the new benzothiazole derivatives along with the molecular docking studies of selected compounds have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.

Chemical Reactions Analysis

Benzothiazole derivatives undergo a variety of chemical reactions. For instance, Sahoo and co-workers synthesized a variety of new analogues of 5-(pyridine-4-yl)-1,3,4-oxadiazole-2(3 H)-thione by combining 1,3,4-oxadiazole and benzo[d]thiazole via Mannich reaction under conventional heating and improved microwave irradiations.

Future Directions

Benzothiazole derivatives, including “N-(4-Methyl-1,3-benzothiazol-2-yl)-6,7-dihydro-5H-cyclopenta[c]pyridazine-3-carboxamide”, have shown promising results in the field of medicinal chemistry, particularly as anti-tubercular agents. Future research could focus on further optimizing the synthesis process, studying the mechanism of action in more detail, and conducting clinical trials to evaluate their efficacy and safety in humans.